Cas no 121903-99-9 (b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-16,23,28-trihydroxy-21,22-bis[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl(9CI))

b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-16,23,28-trihydroxy-21,22-bis[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl(9CI) structure
121903-99-9 structure
Product Name:b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-16,23,28-trihydroxy-21,22-bis[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl(9CI)
CAS No:121903-99-9
MF:C46H70O14
MW:847.039616107941
CID:189471
PubChem ID:14683206
Update Time:2025-04-19

b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-16,23,28-trihydroxy-21,22-bis[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl(9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-16,23,28-trihydroxy-21,22-bis[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl(9CI)
    • b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-16,23,28-trihydroxy-21,22-bis[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-
    • (+)-Gymnemic acid V
    • b-D-Glucopyranosiduronic acid, [3b,4a,16b,21b(E),22a(E)]-16,23,28-trihydroxy-21,22-bis[(2-methyl-1-oxo-2-butenyl)oxy]olean-12-en-3-yl
    • Gymnemic acid V
    • Oleanane, b-D-glucopyranosiduronic acidderiv.
    • S2WOT0EOOX
    • beta-D-Glucopyranosiduronic acid, (3beta,4alpha,16beta,21beta,22alpha)-16,23,28-trihydroxy-21,22-bis(((2E)-2-methyl-1-oxo-2-buten-1-yl)oxy)olean-12-en-3-yl
    • 121903-99-9
    • .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.,4.ALPHA.,16.BETA.,21.BETA.,22.ALPHA.)-16,23,28-TRIHYDROXY-21,22-BIS(((2E)-2-METHYL-1-OXO-2-BUTEN-1-YL)OXY)OLEAN-12-EN-3-YL
    • Gymnemic acid V, (+)-
    • Q27288505
    • GYMNEMIC ACID V (CONSTITUENT OF GYMNEMA) [DSC]
    • UNII-S2WOT0EOOX
    • Inchi: 1S/C46H70O14/c1-11-23(3)38(55)59-35-36(60-39(56)24(4)12-2)46(22-48)26(19-41(35,5)6)25-13-14-28-42(7)17-16-30(57-40-33(52)31(50)32(51)34(58-40)37(53)54)43(8,21-47)27(42)15-18-44(28,9)45(25,10)20-29(46)49/h11-13,26-36,40,47-52H,14-22H2,1-10H3,(H,53,54)/b23-11+,24-12+/t26-,27+,28+,29-,30-,31-,32-,33+,34-,35-,36-,40+,42-,43-,44+,45+,46-/m0/s1
    • InChI Key: HCTZEWPNCZGSAE-ZIDNNZLZSA-N
    • SMILES: O[C@H]1C[C@]2(C)C(=CC[C@@H]3[C@@]4(C)CC[C@@H]([C@@](C)(CO)[C@@H]4CC[C@]32C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)[C@@H]2CC(C)(C)[C@H]([C@@H]([C@@]21CO)OC(/C(=C/C)/C)=O)OC(/C(=C/C)/C)=O

Computed Properties

  • Exact Mass: 846.47655690g/mol
  • Monoisotopic Mass: 846.47655690g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 11
  • Complexity: 1790
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 17
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 230Ų

121903-99-9 (b-D-Glucopyranosiduronic acid, (3b,4a,16b,21b,22a)-16,23,28-trihydroxy-21,22-bis[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-yl(9CI)) Related Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited